Cas no 566-88-1 (5α-Cholestan-3-one)

• Product Name: 5α-Cholestan-3-one
• CAS No: 566-88-1
• MF: C₂₇H₄₆O
• MW: 386.653548717499
• MDL: MFCD00065901
• CID: 82550
• PubChem ID: 24893027
• Update Time: 2025-04-18

5α-Cholestan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-alpha-Cholestan-3-one
• cholestan-3-one
• (5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• 5α(H)-Cholestan-3-one
• CHOLESTAN-3-ONE(RG)
• 3-Keto-5alpha-cholestane
• 3-Keto-5α-cholestane
• 5A-Cholestan-3-one
• 5a-Cholestanone
• 5alpha-cholestan-3-one
• 5alpha-Cholestane-3-one
• 5alpha-Cholestanone
• 5alpha-Coprostanone
• 5α-Cholestan-3-one
• Coprostanone
• F82163
• pha-Cholestanone
• 5
• (5alpha)-Cholestanone
• MFCD00065901
• 5-.alpha.-Cholestan-3-one
• Cholestanone
• Cholestan-3-one, (5a)-
• Cholestan-3-one #
• Cholestan-3-one, (5alpha)-
• 5-a-Cholestan-3-one
• 5I+/--Cholestan-3-on
• s5125
• bmse000489
• C8128_SIGMA
• 5alpha-Cholestan-3-one, crystalline
• (5alpha)-Cholestan-3-one
• CHEMBL69941
• AKOS025295477
• HY-107826
• BP-13165
• Cholestan-3-one, (5.alpha.)-
• 5.alpha.-Cholestanone
• 26264-62-0
• 5-Cholestanone
• (5.alpha.)-Cholestan-3-one
• 5-cholestan-3-one
• CS-0030702
• A-Cholestan-3-one
• (5a,17b)-17-Octylandrostan-3-one
• LMST01010174
• C03238
• W-203137
• 5.alpha.-Cholestane-3-one
• SCHEMBL3685261
• (5S,8R,9S,10S,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)tetradecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• DTXSID001016294
• NSC 11920
• 5 alpha -Cholestan-3-one
• 5a(H)-Cholestan-3-one
• AS-76231
• Cholestanone, (5.alpha.)-
• Q27102587
• 566-88-1
• CHEBI:17762
• NSC119031
• CHEMBL4783044
• Cholestan-3-one, (5.beta.)-
• FT-0619947
• AKOS004903947
• SCHEMBL14078297
• NSC11920
• NSC179403
• NSC-11920
• NSC-119031
• NS00003178
• NSC-179403
• 5.alpha.-Cholestan-3-one
• FT-0632494
• PESKGJQREUXSRR-UHFFFAOYSA-N
• 5-beta-cholestan-3-one
• Coprostan-3-one
• (5R)-10,13-dimethyl-17-(6-methylheptan-2-yl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• 5beta-cholestan-3-one
• 5?-Cholestan-3-one

• MDL： MFCD00065901
• Inchi： 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-20,22-25H,6-17H2,1-5H3/t19-,20+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： PESKGJQREUXSRR-UXIWKSIVSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
• BRN： 2625580

Computed Properties

• Exact Mass: 386.35500
• Monoisotopic Mass: 386.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 8.9
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Solid powder with white color
• Density: 0.953
• Melting Point: 128-130 °C (lit.)
• Boiling Point: 434.1°Cat760mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.497
• Water Partition Coefficient: Insoluble in water.
• PSA: 17.07000
• LogP: 7.67680

5α-Cholestan-3-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives